Stainless steel, powder, -150 mesh
Stainless steel, powder, -150 mesh
Iron(2+), also known as fe (ii) ion or fe(ii), belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Iron(2+) has been found in human brain and liver tissues, and has also been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Within the cell, iron(2+) is primarily located in the mitochondria. Iron(2+) exists in all eukaryotes, ranging from yeast to humans. In humans, iron(2+) is involved in the retinol metabolism pathway, the phenylalanine and tyrosine metabolism pathway, the cysteine metabolism pathway, and the tryptophan metabolism pathway. Iron(2+) is also involved in several metabolic disorders, some of which include transaldolase deficiency, the phenylketonuria pathway, vitamin a deficiency, and the tyrosinemia type 3 (tyro3) pathway. Outside of the human body, iron(2+) can be found in a number of food items such as eggplant, pepper (capsicum), pomes, and dandelion. This makes iron(2+) a potential biomarker for the consumption of these food products.
Iron is an element with atomic symbol Fe, atomic number 26, and atomic weight 55.85.
Iron is an essential heavy metal that is included in many over-the-counter multivitamin and mineral supplements and is used therapeutically in higher doses to treat or prevent iron deficiency anemia. When taken at the usual recommended daily allowance or in replacement doses, iron has little or no adverse effect on the liver. In high doses and in intentional or accidental overdoses, iron causes serious toxicities, one component of which is acute liver damage.
Iron is an element with atomic symbol Fe, atomic number 26, and atomic weight 55.85.
Iron is an essential heavy metal that is included in many over-the-counter multivitamin and mineral supplements and is used therapeutically in higher doses to treat or prevent iron deficiency anemia. When taken at the usual recommended daily allowance or in replacement doses, iron has little or no adverse effect on the liver. In high doses and in intentional or accidental overdoses, iron causes serious toxicities, one component of which is acute liver damage.
Brand Name:
Vulcanchem
CAS No.:
12597-68-1
VCID:
VC0076752
InChI:
InChI=1S/Fe
SMILES:
[Fe]
Molecular Formula:
Fe
Molecular Weight:
55.84 g/mol
Stainless steel, powder, -150 mesh
CAS No.: 12597-68-1
Main Products
VCID: VC0076752
Molecular Formula: Fe
Molecular Weight: 55.84 g/mol
CAS No. | 12597-68-1 |
---|---|
Product Name | Stainless steel, powder, -150 mesh |
Molecular Formula | Fe |
Molecular Weight | 55.84 g/mol |
IUPAC Name | iron |
Standard InChI | InChI=1S/Fe |
Standard InChIKey | XEEYBQQBJWHFJM-UHFFFAOYSA-N |
Impurities | Blast furnace pig iron contains silicon, sulfur, phosphorus, manganese and carbon. |
SMILES | [Fe] |
Canonical SMILES | [Fe] |
Boiling Point | 2,861 °C 288°F |
Colorform | Silvery-white or gray, soft, ductile, malleable metal ... In powder form it is black to gray Cubic crystal system. Body-centered cubic structure Silver-white or gray metal TENACIOUS, LUSTROUS METAL Pure iron is a silvery white, relatively soft metal |
Density | 7.87 g/cu m |
Melting Point | 1538 °C 1,538 °C 1538°C |
Physical Description | Iron, [powdered] appears as a gray lustrous powder. Used in powder metallurgy and as a catalyst in chemical manufacture. DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals Solid Appearance and odor vary depending upon the specific soluble iron salt. |
Description | Iron(2+), also known as fe (ii) ion or fe(ii), belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Iron(2+) has been found in human brain and liver tissues, and has also been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Within the cell, iron(2+) is primarily located in the mitochondria. Iron(2+) exists in all eukaryotes, ranging from yeast to humans. In humans, iron(2+) is involved in the retinol metabolism pathway, the phenylalanine and tyrosine metabolism pathway, the cysteine metabolism pathway, and the tryptophan metabolism pathway. Iron(2+) is also involved in several metabolic disorders, some of which include transaldolase deficiency, the phenylketonuria pathway, vitamin a deficiency, and the tyrosinemia type 3 (tyro3) pathway. Outside of the human body, iron(2+) can be found in a number of food items such as eggplant, pepper (capsicum), pomes, and dandelion. This makes iron(2+) a potential biomarker for the consumption of these food products. Iron is an element with atomic symbol Fe, atomic number 26, and atomic weight 55.85. Iron is an essential heavy metal that is included in many over-the-counter multivitamin and mineral supplements and is used therapeutically in higher doses to treat or prevent iron deficiency anemia. When taken at the usual recommended daily allowance or in replacement doses, iron has little or no adverse effect on the liver. In high doses and in intentional or accidental overdoses, iron causes serious toxicities, one component of which is acute liver damage. |
Shelf Life | Stable in dry air but readily oxidizes in moist air forming "rust" (chiefly oxide, hydrated). |
Solubility | INSOL IN HOT & COLD WATER, ALKALI, ALC, ETHER; SOL IN ACIDS Soluble in dilute acid. |
Synonyms | Iron Iron 56 Iron-56 |
Vapor Pressure | 1Pa at 1455 °C (solid); 10 Pa at 1617 °C; 100 Pa at 1818 °C; 1 kPa at 2073 °C; 10 kPa at 2406 °C; 100 kPa at 2859 °C 4 mmHg |
PubChem Compound | 23925 |
Last Modified | Nov 11 2021 |
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